Cas no 2034321-95-2 (N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide)

• Product Name: N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide
• CAS No: 2034321-95-2
• MF: C₂₀H₁₇ClFN₃O
• MW: 369.819886922836
• CID: 6378303
• PubChem ID: 119100863
• Update Time: 2025-08-10

N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide
• N-([2,4'-bipyridin]-4-ylmethyl)-3-(2-chloro-6-fluorophenyl)propanamide
• AKOS026701665
• N-({[2,4'-bipyridine]-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide
• 2034321-95-2
• 3-(2-chloro-6-fluorophenyl)-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]propanamide
• F6482-5912

• Inchi： 1S/C20H17ClFN3O/c21-17-2-1-3-18(22)16(17)4-5-20(26)25-13-14-6-11-24-19(12-14)15-7-9-23-10-8-15/h1-3,6-12H,4-5,13H2,(H,25,26)
• InChI Key： VAQGCRMZXFQCBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC(NCC1C=CN=C(C2C=CN=CC=2)C=1)=O)F

Computed Properties

• Exact Mass: 369.1044180g/mol
• Monoisotopic Mass: 369.1044180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.9Ų

Additional information on N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide

N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide: A Comprehensive Overview

N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide, commonly referred to as CAS No 2034321-95-2, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials and chemical synthesis.

The molecular structure of this compound is characterized by a bipyridine moiety, which is a key feature in many coordination compounds and organometallic complexes. The bipyridine group, specifically the 2,4'-bipyridine derivative, plays a crucial role in determining the electronic and steric properties of the molecule. Recent studies have highlighted the importance of such structures in enhancing the stability and reactivity of metal complexes, making this compound a valuable component in catalytic systems.

One of the most notable aspects of CAS No 2034321-95-2 is its versatility in chemical synthesis. The presence of a propanamide group attached to a chloro-fluorophenyl ring introduces additional functional groups that can be exploited for further chemical modifications. This makes the compound an ideal precursor for synthesizing more complex molecules with tailored properties.

Recent research has focused on the application of this compound in the development of novel materials for energy storage and conversion. For instance, studies have demonstrated that derivatives of this compound can serve as effective ligands in metal-organic frameworks (MOFs), which are promising candidates for gas storage and catalysis. The ability of this compound to form stable coordination bonds with transition metals has been extensively explored, leading to innovative applications in heterogeneous catalysis.

In addition to its role in materials science, N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide has shown potential in pharmaceutical chemistry. Its unique structure allows for interactions with biological systems, making it a candidate for drug delivery systems and bioactive molecules. Researchers have investigated its ability to act as a carrier for therapeutic agents, leveraging its stability and biocompatibility.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and coordination chemistry. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making large-scale production more feasible. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical processes.

In terms of structural analysis, modern techniques such as X-ray crystallography and computational modeling have provided deeper insights into the molecular geometry of this compound. These studies have revealed that the spatial arrangement of the bipyridine and propanamide groups significantly influences the compound's electronic properties. Such findings are critical for optimizing its performance in various applications.

The integration of this compound into advanced materials has opened new avenues for technological innovation. For example, its use in designing stimuli-responsive materials has been reported, where changes in environmental conditions (such as temperature or pH) induce structural transformations that can be harnessed for practical applications.

Looking ahead, ongoing research aims to further explore the potential of CAS No 2034321-95-2 in emerging fields such as nanotechnology and biomedical engineering. Its unique combination of structural features positions it as a key player in developing next-generation materials with tailored functionalities.

In conclusion, N-({2,4'-bipyridine-4-yl}methyl)-3-(2-chloro-6-fluorophenyl)propanamide stands out as a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its continued exploration promises to unlock new possibilities for innovation and technological advancement.